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For Researchers, Scientists, and Drug Development Professionals

Introduction:

PI3K-IN-54 is identified as a potent pan-PI3K (Phosphoinositide 3-kinase) inhibitor. The

PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade that governs a multitude

of cellular processes, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is a hallmark of various human cancers, making it a prime target

for therapeutic intervention. PI3K-IN-54 demonstrates significant inhibitory activity against

Class I PI3K isoforms. This document provides a summary of the currently available public data

on PI3K-IN-54, with a focus on its biochemical potency. It must be noted that as of this writing,

detailed preliminary toxicity data from either in vitro or in vivo studies are not extensively

available in the public domain.

Biochemical Potency
PI3K-IN-54 has been characterized as a pan-inhibitor of Class I PI3K catalytic subunits. The

available quantitative data pertains to its half-maximal inhibitory concentration (IC50) against

various isoforms.
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Target Isoform IC50 (nM)

p110α (PI3Kα) 0.22

p110β (PI3Kβ) 1.4

p110δ (PI3Kδ) 0.38

(Data sourced from multiple publicly available

databases.)

PI3K Signaling Pathway
The PI3K pathway is activated by various upstream signals, such as growth factors and

cytokines, through receptor tyrosine kinases (RTKs). Upon activation, PI3K phosphorylates

phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-

trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin

homology (PH) domains, most notably AKT (also known as Protein Kinase B), to the plasma

membrane. This leads to the activation of AKT, which in turn phosphorylates a host of

downstream targets to regulate fundamental cellular functions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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